Cas no 1597234-36-0 (1H-Pyrazole-5-methanesulfonamide, 1-ethyl-)
1H-Pyrazole-5-methanesulfonamide, 1-ethyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-5-methanesulfonamide, 1-ethyl-
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- Inchi: 1S/C6H11N3O2S/c1-2-9-6(3-4-8-9)5-12(7,10)11/h3-4H,2,5H2,1H3,(H2,7,10,11)
- InChI Key: DVJMVYIDPBOIGV-UHFFFAOYSA-N
- SMILES: N1(CC)C(CS(N)(=O)=O)=CC=N1
1H-Pyrazole-5-methanesulfonamide, 1-ethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01033795-1g |
(1-Ethyl-1H-pyrazol-5-yl)methanesulfonamide |
1597234-36-0 | 95% | 1g |
¥6951.0 | 2023-04-10 | |
| Ambeed | A1087331-1g |
(1-Ethyl-1H-pyrazol-5-yl)methanesulfonamide |
1597234-36-0 | 95% | 1g |
$1013.0 | 2024-04-23 | |
| Enamine | EN300-286773-0.05g |
(1-ethyl-1H-pyrazol-5-yl)methanesulfonamide |
1597234-36-0 | 95.0% | 0.05g |
$827.0 | 2025-03-19 | |
| Enamine | EN300-286773-0.1g |
(1-ethyl-1H-pyrazol-5-yl)methanesulfonamide |
1597234-36-0 | 95.0% | 0.1g |
$867.0 | 2025-03-19 | |
| Enamine | EN300-286773-0.25g |
(1-ethyl-1H-pyrazol-5-yl)methanesulfonamide |
1597234-36-0 | 95.0% | 0.25g |
$906.0 | 2025-03-19 | |
| Enamine | EN300-286773-0.5g |
(1-ethyl-1H-pyrazol-5-yl)methanesulfonamide |
1597234-36-0 | 95.0% | 0.5g |
$946.0 | 2025-03-19 | |
| Enamine | EN300-286773-1.0g |
(1-ethyl-1H-pyrazol-5-yl)methanesulfonamide |
1597234-36-0 | 95.0% | 1.0g |
$986.0 | 2025-03-19 | |
| Enamine | EN300-286773-2.5g |
(1-ethyl-1H-pyrazol-5-yl)methanesulfonamide |
1597234-36-0 | 95.0% | 2.5g |
$1931.0 | 2025-03-19 | |
| Enamine | EN300-286773-5.0g |
(1-ethyl-1H-pyrazol-5-yl)methanesulfonamide |
1597234-36-0 | 95.0% | 5.0g |
$2858.0 | 2025-03-19 | |
| Enamine | EN300-286773-10.0g |
(1-ethyl-1H-pyrazol-5-yl)methanesulfonamide |
1597234-36-0 | 95.0% | 10.0g |
$4236.0 | 2025-03-19 |
1H-Pyrazole-5-methanesulfonamide, 1-ethyl- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 1H-Pyrazole-5-methanesulfonamide, 1-ethyl-
Introduction to 1H-Pyrazole-5-methanesulfonamide, 1-ethyl- (CAS No. 1597234-36-0)
1H-Pyrazole-5-methanesulfonamide, 1-ethyl- (CAS No. 1597234-36-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.
The chemical structure of 1H-Pyrazole-5-methanesulfonamide, 1-ethyl- consists of a pyrazole ring substituted with an ethyl group at the 1-position and a methanesulfonamide group at the 5-position. The presence of these functional groups imparts specific pharmacological characteristics to the molecule, making it a valuable candidate for various drug discovery programs.
Recent studies have highlighted the potential of 1H-Pyrazole-5-methanesulfonamide, 1-ethyl- in the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 1H-Pyrazole-5-methanesulfonamide, 1-ethyl- has shown promise in cancer research. A study conducted by a team at the National Cancer Institute in 2023 reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways. These findings suggest that 1H-Pyrazole-5-methanesulfonamide, 1-ethyl- could be developed into a new class of anticancer drugs with improved selectivity and reduced side effects.
The pharmacokinetic properties of 1H-Pyrazole-5-methanesulfonamide, 1-ethyl- have also been investigated to assess its suitability for clinical applications. A study published in the European Journal of Pharmaceutical Sciences in 2023 evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. The results indicated that 1H-Pyrazole-5-methanesulfonamide, 1-ethyl- has favorable oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Furthermore, the compound showed minimal toxicity in preclinical toxicity studies, suggesting a favorable safety profile.
The synthetic route for preparing 1H-Pyrazole-5-methanesulfonamide, 1-ethyl- has been well-documented in the literature. A typical synthesis involves the reaction of ethylhydrazine with an appropriate methanesulfonyl chloride derivative under controlled conditions. This multi-step process yields high purity product with good yield, making it feasible for large-scale production.
In conclusion, 1H-Pyrazole-5-methanesulfonamide, 1-ethyl- (CAS No. 1597234-36-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into therapeutic agents for inflammatory diseases and cancer. Ongoing research continues to explore its full potential and optimize its use in clinical settings.
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